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Compound of Interest

Compound Name: Rubidium cyanide

Cat. No.: B107606

Mechanism of Cyanide Toxicity

Acute cyanide poisoning is a form of histotoxic hypoxia, where the body's tissues are unable to
use oxygen effectively.[2] The cyanide ion has a high affinity for ferric iron (Fe3*) and binds to
the heme a3 portion of cytochrome c oxidase (also known as Complex 1V) within the
mitochondrial electron transport chain.[2][3][4] This binding event halts the process of oxidative
phosphorylation, effectively shutting down aerobic respiration and the primary pathway for ATP
production.[3][5] As a result, cellular metabolism shifts to anaerobic pathways, leading to a
rapid accumulation of lactic acid and subsequent metabolic acidosis.[2][5] Tissues with high
oxygen demands, such as the central nervous system and the heart, are most profoundly
affected, leading to symptoms that can rapidly progress from dizziness and headache to
seizures, cardiac arrest, and death.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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